3-[(5-Chlorothiophen-2-yl)methyl]-7-fluoroquinazolin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(5-Chlorothiophen-2-yl)methyl]-7-fluoroquinazolin-4-one is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in drug discovery and development. This compound is a member of the quinazoline family of heterocyclic compounds and has a unique chemical structure that makes it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of 3-[(5-Chlorothiophen-2-yl)methyl]-7-fluoroquinazolin-4-one involves the inhibition of various enzymes and receptors. This compound has been shown to bind to the active sites of these targets, preventing their activity and leading to downstream effects on cellular signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and depend on the specific target being inhibited. In general, this compound has been found to have anti-inflammatory, anti-tumor, and anti-proliferative effects in various cell types.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-[(5-Chlorothiophen-2-yl)methyl]-7-fluoroquinazolin-4-one in lab experiments is its potent inhibitory activity against various enzymes and receptors. This compound has been shown to have high selectivity and specificity for its targets, making it a valuable tool for investigating cellular signaling pathways. However, one limitation of using this compound is its potential toxicity and off-target effects, which must be carefully monitored and controlled.
Future Directions
There are several future directions for research on 3-[(5-Chlorothiophen-2-yl)methyl]-7-fluoroquinazolin-4-one. One area of interest is the development of more potent and selective inhibitors based on this compound. Additionally, further investigation into the specific targets and downstream effects of this compound could lead to the development of new therapeutic strategies for various diseases. Finally, the use of this compound in combination with other drugs or therapies could lead to improved treatment outcomes and reduced side effects.
Synthesis Methods
The synthesis of 3-[(5-Chlorothiophen-2-yl)methyl]-7-fluoroquinazolin-4-one involves several steps, including the preparation of the starting materials and the reaction conditions. The most commonly used method for synthesizing this compound is through a multi-step process that involves the condensation of 5-chlorothiophene-2-carbaldehyde and 7-fluoro-4-quinazolinone followed by a cyclization reaction.
Scientific Research Applications
The unique chemical structure of 3-[(5-Chlorothiophen-2-yl)methyl]-7-fluoroquinazolin-4-one makes it a promising candidate for drug discovery and development. This compound has been shown to exhibit potent inhibitory activity against various enzymes and receptors, including tyrosine kinases, protein kinase C, and phosphodiesterase. Additionally, this compound has been found to have potential applications in the treatment of cancer, inflammation, and other diseases.
properties
IUPAC Name |
3-[(5-chlorothiophen-2-yl)methyl]-7-fluoroquinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8ClFN2OS/c14-12-4-2-9(19-12)6-17-7-16-11-5-8(15)1-3-10(11)13(17)18/h1-5,7H,6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVZHKUDCWPKCID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1F)N=CN(C2=O)CC3=CC=C(S3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8ClFN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.